molecular formula C12H13NO3S B8371160 2-(3-Methyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid CAS No. 960221-99-2

2-(3-Methyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid

Cat. No. B8371160
CAS RN: 960221-99-2
M. Wt: 251.30 g/mol
InChI Key: IPGUXVJGAKXBLW-UHFFFAOYSA-N
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Description

2-(3-Methyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid is a useful research compound. Its molecular formula is C12H13NO3S and its molecular weight is 251.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Methyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Methyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

960221-99-2

Product Name

2-(3-Methyl-4-oxo-2-phenylthiazolidin-5-yl)acetic acid

Molecular Formula

C12H13NO3S

Molecular Weight

251.30 g/mol

IUPAC Name

2-(3-methyl-4-oxo-2-phenyl-1,3-thiazolidin-5-yl)acetic acid

InChI

InChI=1S/C12H13NO3S/c1-13-11(16)9(7-10(14)15)17-12(13)8-5-3-2-4-6-8/h2-6,9,12H,7H2,1H3,(H,14,15)

InChI Key

IPGUXVJGAKXBLW-UHFFFAOYSA-N

Canonical SMILES

CN1C(SC(C1=O)CC(=O)O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of benzaldehyde (0.75 mmol, 79.6 mg) and methylamine hydrochloride (60.8 mg, 0.9 mmol) in DMF (0.5 ml) with 4 Å molecular sieves was heated at 80° C. for 2 hours. A solution of mercaptosuccinic acid (1.13 mmol, 168 mg) in DMF (0.2 ml) was added and the reaction was heated at 80° C. for an additional 16 hours. The reaction mixture was diluted with water and extracted with EtOAc. The organic layer was washed with 1N HCl, water and evaporated to dryness to give the desired product which was used without further purification.
Quantity
79.6 mg
Type
reactant
Reaction Step One
Quantity
60.8 mg
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Quantity
168 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.2 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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